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Compound of Interest

Compound Name: Sodium deuteroxide

Cat. No.: B052538

For Researchers, Scientists, and Drug Development Professionals

Sodium deuteroxide (NaOD) is a crucial reagent in a multitude of research and development
applications, particularly in the synthesis of deuterated compounds for NMR studies, mass
spectrometry, and as a catalyst in various chemical reactions. While its utility is significant, its
hazardous nature necessitates a thorough understanding of its safety precautions. This
technical guide provides an in-depth overview of the safety data for sodium deuteroxide,
focusing on precautionary measures, hazard identification, and emergency procedures,
presented in a manner that is both comprehensive and accessible to laboratory professionals.

Hazard Identification and Classification

Sodium deuteroxide is a strong base and is classified as a hazardous substance. The primary
hazards are its corrosivity to metals and its potential to cause severe skin burns and serious
eye damage. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a standardized framework for communicating these hazards.

Table 1: GHS Classification for Sodium Deuteroxide (30-40% in D20)
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Hazard Class Category Hazard Statement

H290: May be corrosive to

Corrosive to metals Category 1
metals
H314: Causes severe skin
Skin corrosion/irritation Category 1A burns and eye damage[1][2][3]
[41[5]
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage[2][3][4][5]
Hazardous to the aquatic o
Category 3 H402: Harmful to aquatic life[6]

environment, acute hazard

The signal word for sodium deuteroxide is "Danger".[2][3][4][6]

Precautionary Measures

A multi-faceted approach to safety, encompassing engineering controls, personal protective
equipment, and safe handling practices, is essential when working with sodium deuteroxide.

Engineering Controls

Adequate ventilation is paramount to prevent the formation and inhalation of vapors or mists.[6]
[7] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[8] Eyewash stations and safety showers must be readily accessible in the immediate work
area.[8]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent contact with skin and eyes.

Table 2: Recommended Personal Protective Equipment
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Body Part Protection Standard

Tightly fitting safety goggles
gnty g ¥ 9099 NIOSH (US) or EN 166 (EV)

Eyes/Face and a face shield (minimum 8-
approved.[2]

inch).

Chemical-resistant gloves
Ski (inspected before use), and a Regulation (EU) 2016/425 and
in
complete suit protecting the standard EN 374.[2]

against chemicals.[2][9]

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

. . . NIOSH (US) or EN 149 (EU)
Respiratory respirator cartridges should be

) ) ] approved.[8]
used if engineering controls

are insufficient or as a backup.

[2]

Handling and Storage

Safe handling and storage practices are critical to prevent accidents and maintain the integrity
of the chemical.

» Handling: Avoid all personal contact, including inhalation of mists or vapors.[10] Wash hands
thoroughly after handling.[6] Do not eat, drink, or smoke in areas where sodium
deuteroxide is handled.[6] When diluting, always add the sodium deuteroxide solution to
water slowly; never the other way around to avoid a violent exothermic reaction.[10]

o Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and moisture.[6]
[7] Keep containers tightly sealed and upright to prevent leakage.[6][7] Store locked up.[6]
Sodium deuteroxide is incompatible with strong acids, strong oxidizing agents, and various
metals such as aluminum.[10][11][12] It should be stored in appropriate containers, such as
those made of glass for laboratory quantities, and not in aluminum, galvanized, or tin-plated
containers.[10]

Exposure Limits
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Occupational exposure limits for sodium hydroxide are often used as a reference for sodium

deuteroxide.

Table 3: Occupational Exposure Limits

Organization Limit Type Value Basis for Limit

Upper respiratory
ACGIH Ceiling (C) 2 mg/m3 tract, eye, & skin
irritation[6][7]

Permissible Exposure
Limit (PEL) - Time

OSHA ] 2 mg/m3 [7]
Weighted Average

(TWA)

Emergency Procedures

Immediate and appropriate action is crucial in the event of exposure or a spill.

First-Aid Measures

Table 4: First-Aid Measures for Sodium Deuteroxide Exposure
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Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep at rest
Inhalation in a position comfortable for breathing.

Immediately call a poison center or doctor.[6]

Immediately remove all contaminated clothing.
_ Rinse skin with copious amounts of
Skin Contact )
water/shower for at least 15 minutes.

Immediately call a poison center or doctor.[2][6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Immediately call a poison center or doctor.[2][6]

) Rinse mouth. Do NOT induce vomiting.
Ingestion . .
Immediately call a poison center or doctor.[2][6]

Accidental Release Measures

In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Cleanup should
only be performed by trained personnel wearing appropriate PPE.[6] Small spills can be
absorbed with an inert absorbent material (e.g., sand, earth, vermiculite) and placed in a
suitable, closed container for disposal.[2][10] Prevent the spill from entering drains or public
waters.[6]

Experimental Protocols for Hazard Determination

The classification of sodium deuteroxide as a corrosive substance is based on data from
standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD).

Skin Corrosion Testing

The determination of skin corrosion potential is often conducted using in vitro methods to avoid
animal testing. The OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method is a widely accepted protocol.[1][2][6][9]
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Principle: This test method utilizes a three-dimensional reconstructed human epidermis model
that mimics the properties of human skin.[1] The test chemical is applied topically to the tissue.
Corrosive chemicals are able to penetrate the stratum corneum and are cytotoxic to the
underlying cells.[1][2] Cell viability is then measured, typically using the MTT assay, where
viable cells convert the MTT dye into a blue formazan product that can be quantified.[2][13] A
significant decrease in cell viability below a defined threshold indicates that the substance is

corrosive.[1]

Serious Eye Damagel/Eye Irritation Testing

Similar to skin corrosion, in vitro and ex vivo methods are prioritized for assessing eye irritation
and damage. The OECD Test Guideline 437: Bovine Corneal Opacity and Permeability (BCOP)
Test Method and the OECD Test Guideline 438: Isolated Chicken Eye (ICE) Test Method are
two such examples.[4] These tests evaluate changes in corneal opacity and permeability after
exposure to a test substance to predict its potential for causing serious eye damage.[4]

Logical Relationships and Workflows

Visualizing the logical flow of safety precautions and experimental workflows can enhance

understanding and compliance.
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Hazard Identification

Sodium Deuteroxide
(Corrosive, Causes Severe Burns)
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Caption: Logical flow of safety precautions for sodium deuteroxide.

OECD 431: In Vitro Skin Corrosion Test Workflow

Prepare Reconstructed Topically Apply Incubate for Wash Tissue to Perform Cell Viability Assay Measure Cell Viability
Human Epidermis (RhE) Tissue Sodium Deuteroxide Solution Specific Time Points Remove Chemical (e.g., MTT Assay) y

Classify as Corrosive or
Non-Corrosive Based on
Viability Thresholds

Click to download full resolution via product page

Caption: Generalized workflow for OECD 431 skin corrosion test.
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This guide is intended to provide a thorough overview of the safety precautions for sodium
deuteroxide. It is imperative that all users consult the specific Safety Data Sheet (SDS)
provided by the manufacturer for the most current and detailed information before handling this
chemical. Adherence to these safety protocols is not only a matter of regulatory compliance but
a fundamental aspect of responsible scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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